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Compound of Interest

Compound Name: Dienogest-d5

Cat. No.: B12405094 Get Quote

Dienogest-d5: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dienogest-d5, a deuterated analog

of the synthetic progestogen Dienogest. This document consolidates key chemical and physical

data, and outlines its primary applications in research and development, particularly in

pharmacokinetic and metabolic studies.

Core Compound Data
Dienogest-d5 is a stable isotope-labeled version of Dienogest, which is widely used in oral

contraceptives and for the treatment of endometriosis. The incorporation of five deuterium

atoms makes it an ideal internal standard for quantitative bioanalytical assays using mass

spectrometry.
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Parameter Value Citations

Chemical Name

(17α)-17-Hydroxy-3-oxo-19-

norpregna-4,9-diene-21-nitrile-

d5

[1][2]

Synonyms
STS 557-d5, Dienogestril-d5,

Endometrion-d5
[1][3]

Molecular Formula C₂₀H₂₀D₅NO₂ [1][4][5]

Molecular Weight 316.45 g/mol [1][3][4]

CAS Number Not Available (NA) [1][5]

Unlabeled CAS Number 65928-58-7 [1][2][3][6][7]

Appearance Pale Beige to Yellow Solid [1][4]

Solubility Chloroform, Methanol [4]

Storage 2-8°C Refrigerator or -20°C [1][4]

Applications in Research and Development
Dienogest-d5 serves as a critical tool in preclinical and clinical drug development. Its primary

application is as an internal standard in bioanalytical methods, such as liquid chromatography-

mass spectrometry (LC-MS), to accurately quantify the concentration of Dienogest in biological

matrices. The stable isotope label ensures that Dienogest-d5 has nearly identical chemical

and physical properties to Dienogest, but is distinguishable by its mass.

Experimental Workflow: Bioanalytical Quantification
of Dienogest
The following diagram illustrates a typical experimental workflow for the quantification of

Dienogest in a biological sample using Dienogest-d5 as an internal standard.
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Workflow for Dienogest quantification.
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Signaling Pathway of Dienogest
Dienogest exerts its therapeutic effects primarily through its progestogenic activity. It acts as a

selective agonist for the progesterone receptor (PR). The binding of Dienogest to the PR

initiates a signaling cascade that ultimately modulates gene expression in target tissues.

Dienogest

Progesterone Receptor (PR)

Binds

HSP

Dissociates from

Dimerization

Nucleus

Translocation

Progesterone Response Element (PRE)

Binds to

Modulation of Gene Transcription

Cellular Effects (e.g., Antiproliferative)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Simplified Dienogest signaling pathway.

Experimental Protocol: General Method for
Dienogest Quantification in Plasma
The following provides a generalized protocol for the quantification of Dienogest in human

plasma. Specific parameters may require optimization based on the instrumentation and

reagents available.

1. Preparation of Standards and Quality Controls:

Prepare a stock solution of Dienogest and Dienogest-d5 in methanol.

Serially dilute the Dienogest stock solution to prepare calibration standards.

Prepare quality control (QC) samples at low, medium, and high concentrations.

2. Sample Preparation:

To 100 µL of plasma sample, standard, or QC, add 25 µL of the Dienogest-d5 internal

standard working solution.

Precipitate proteins by adding 300 µL of acetonitrile.

Vortex mix for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Conditions:

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.
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Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

MS System: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

MRM Transitions:

Dienogest: Specific parent > daughter ion transition

Dienogest-d5: Specific parent > daughter ion transition

4. Data Analysis:

Integrate the peak areas for Dienogest and Dienogest-d5.

Calculate the peak area ratio of Dienogest to Dienogest-d5.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards using a weighted linear regression.

Determine the concentration of Dienogest in the samples and QCs from the calibration

curve.

Disclaimer: This guide is intended for research and informational purposes only. The

experimental protocol provided is a general example and should be adapted and validated for

specific laboratory conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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